Cas no 1017791-31-9 (4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid)

• Product Name: 4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid
• CAS No: 1017791-31-9
• MF: C₉H₆N₄O₄
• MW: 234.168341159821
• CID: 1078727
• PubChem ID: 28307716
• Update Time: 2025-04-20

4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid
• 4-nitro-2-(1,2,4-triazol-4-yl)benzoic acid
• DTXSID801252424
• 1017791-31-9
• AKOS015833501

• MDL： MFCD09972037
• Inchi： 1S/C9H6N4O4/c14-9(15)7-2-1-6(13(16)17)3-8(7)12-4-10-11-5-12/h1-5H,(H,14,15)
• InChI Key： SPYSHOYBTKCTJC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1N1C=NN=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 234.03890469g/mol
• Monoisotopic Mass: 234.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 114Ų